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Compound of Interest

Compound Name:
Famotidine sulfamoyl

propanamide

Cat. No.: B009646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Famotidine Sulfamoyl Propanamide, a

known process-related impurity of the H2 receptor antagonist, Famotidine. This document

outlines its chemical properties, and provides detailed experimental protocols for its synthesis

and analysis, in line with the requirements for drug development and quality control

professionals.

Core Data Summary
Famotidine Sulfamoyl Propanamide is scientifically recognized as Famotidine USP Related

Compound C or Famotidine Impurity C. Its fundamental properties are summarized below.

Parameter Value

IUPAC Name

3-(((2-((aminoiminomethyl)amino)thiazol-4-

yl)methyl)thio)-N'-

(aminosulfonyl)propanimidamide

Synonyms
Famotidine Impurity C, Famotidine USP Related

Compound C

Molecular Formula C8H15N7O2S3

Molecular Weight 337.44 g/mol
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Synthesis and Formation
Famotidine Impurity C is a process-related impurity that can form during the synthesis of

Famotidine. Its formation can be facilitated by the presence of certain reagents and conditions.

Logical Relationship: Formation of Impurity C from
Famotidine
The following diagram illustrates the synthetic relationship between Famotidine and Famotidine

Impurity C.
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Famotidine Impurity C
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 Process Conditions
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Caption: Synthetic pathway from Famotidine to Impurity C.

Experimental Protocols
The following protocols are provided for the synthesis and analysis of Famotidine Impurity C.

Synthesis of Famotidine Impurity C
This protocol describes a method for the synthesis of Famotidine Impurity C through the

reaction of Famotidine with an aldehyde, such as benzaldehyde, which may be present as a

trace component in excipients.

Materials:

Famotidine
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Benzaldehyde

Purified Water

Procedure:

In a suitable reaction vessel, dissolve 25 mg of Famotidine and 165 mg of benzaldehyde in 5

mL of purified water.

Heat the reaction mixture to 80°C and maintain this temperature for 4 hours.

After the specified time, allow the solution to cool to room temperature.

Dilute the solution to a known volume with water.

The resulting solution containing Famotidine Impurity C can be used for further analysis or

purification.

Note: For isolation of the impurity, preparative High-Performance Liquid Chromatography

(HPLC) is a suitable technique.

Analytical Characterization: High-Performance Liquid
Chromatography (HPLC)
This section outlines a general HPLC method suitable for the detection and quantification of

Famotidine Impurity C in the presence of Famotidine.

Instrumentation:

HPLC system with a UV detector

Chromatographic Conditions (Example):

Column: A C18 reversed-phase column is typically used.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate

buffer) and an organic solvent (e.g., acetonitrile or methanol). The specific gradient will
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depend on the column and system used and should be optimized to achieve adequate

separation.

Flow Rate: Typically around 1.0 mL/min.

Detection Wavelength: Famotidine and its impurities can be monitored at a wavelength of

approximately 265 nm.

Injection Volume: 10-20 µL.

System Suitability:

The system suitability should be established by injecting a standard solution containing both

Famotidine and Famotidine Impurity C to ensure adequate resolution between the two

peaks.

Workflow for Synthesis and Analysis
The following diagram outlines the general workflow for the synthesis and subsequent analysis

of Famotidine Impurity C.

Synthesis Analysis

Reactants:
Famotidine + Benzaldehyde Reaction at 80°C HPLC AnalysisSample Injection Characterization
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Caption: Workflow for the synthesis and analysis of Famotidine Impurity C.

To cite this document: BenchChem. [Technical Guide: Famotidine Sulfamoyl Propanamide
(Famotidine Impurity C)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009646#molecular-formula-and-weight-of-famotidine-
sulfamoyl-propanamide]
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b009646?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009646?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

